2-[5-(2-chlorophenyl)-2H-tetrazol-2-yl]-N-cyclopentylacetamide

• IUPAC Name: 2-[5-(2-chlorophenyl)tetrazol-2-yl]-N-cyclopentylacetamide
• InChI: InChI=1S/C14H16ClN5O/c15-12-8-4-3-7-11(12)14-17-19-20(18-14)9-13(21)16-10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6,9H2,(H,16,21)
• InChI Key: XJVFAVUZLQBOOU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2N=C(N=N2)C3=CC=CC=C3Cl
• Molecular Formula: C14H16ClN5O
• Molecular Weight: 305.76 g/mol

Description

2-[5-(2-chlorophenyl)-2H-tetrazol-2-yl]-N-cyclopentylacetamide, also known as CP-945,598, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of tetrazole-containing compounds, which have been found to exhibit a wide range of biological activities.

Scientific Research Applications

Molecular Structure and Docking Studies

Tetrazole derivatives have been studied for their molecular structures using X-ray crystallography and docking studies to understand their orientation and interaction within enzyme active sites. For example, research on docking studies and the crystal structure of tetrazole derivatives explores their potential as COX-2 inhibitors, highlighting the utility of such compounds in designing drugs with specific target interactions (Al-Hourani et al., 2015).

Spectroscopic and Quantum Mechanical Studies

Another area of application involves spectroscopic and quantum mechanical studies to analyze vibrational spectra, electronic properties, and light harvesting efficiency of benzothiazolinone acetamide analogs. These compounds show potential as photosensitizers in dye-sensitized solar cells (DSSCs), indicating the role of similar acetamide derivatives in renewable energy technologies (Mary et al., 2020).

Synthesis and Evaluation as Corrosion Inhibitors

Acetamide derivatives have also been synthesized and evaluated for their effectiveness as corrosion inhibitors, a crucial area in materials science aiming to protect metals against corrosion. This research demonstrates the practical applications of such compounds in extending the life of metal-based structures and components (Yıldırım & Çetin, 2008).

Ugi Four-Component Condensation

The Ugi four-component condensation process, a versatile tool in organic synthesis, can produce a wide range of compounds, including acetamide derivatives. This protocol is fundamental in synthesizing pharmaceutical compounds, showcasing the broad utility of acetamide derivatives in drug development (Marcaccini & Torroba, 2007).

Anti-Inflammatory and Molecular Docking Studies

Research into the synthesis, anti-inflammatory properties, and molecular docking of tetrazol-yl- and sulphanyl-N-thiazol-ylacetamides presents another significant application. These compounds have been identified for their activity exceeding reference drugs like ibuprofen, further illustrating the pharmaceutical relevance of tetrazole and acetamide derivatives (Chaban et al., 2021).